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Compound of Interest
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Cat. No.: B1595136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ehretinine is a naturally occurring pyrrolizidine alkaloid isolated from plants of the Ehretia

genus, notably Ehretia aspera. This document provides a comprehensive technical overview of

the chemical structure, physicochemical properties, and known biological activities of

Ehretinine. All quantitative data are presented in structured tables for clarity and comparative

analysis. Detailed experimental methodologies from cited literature are provided to facilitate

reproducibility. Furthermore, logical relationships and experimental workflows are visualized

using Graphviz diagrams to enhance understanding of the underlying processes.

Chemical Structure and Identification
Ehretinine is a pyrrolizidine alkaloid characterized by a retronecanol base esterified with p-

methoxybenzoic acid. Its chemical identity is well-established through various spectroscopic

and analytical techniques.

Table 1: Chemical Identifiers for Ehretinine
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Identifier Value Citation

IUPAC Name

[(1R,7S,8R)-7-methyl-

2,3,5,6,7,8-hexahydro-1H-

pyrrolizin-1-yl] 4-

methoxybenzoate

[1][2]

SMILES

C[C@H]1CCN2[C@H]1--

INVALID-LINK--

OC(=O)C3=CC=C(C=C3)OC

[1][2]

InChI

InChI=1S/C16H21NO3/c1-11-

7-9-17-10-8-14(15(11)17)20-

16(18)12-3-5-13(19-2)6-4-

12/h3-6,11,14-15H,7-10H2,1-

2H3/t11-,14+,15+/m0/s1

[1][2]

InChIKey
PIRUMYPCEYRZQG-

NILFDRSVSA-N
[1][2]

CAS Number 76231-29-3 [1][3]

Molecular Formula C16H21NO3 [1][2]

Molecular Weight 275.34 g/mol [1][2]

Physicochemical Properties
The physicochemical properties of Ehretinine are crucial for its handling, formulation, and

pharmacokinetic profiling. While comprehensive experimental data is limited in publicly

available literature, some key properties have been reported or can be computationally

predicted.

Table 2: Physicochemical Properties of Ehretinine
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Property Value Citation

Appearance
Colorless needles (crystallized

from EtOH)
[4]

Optical Rotation [α]D = -108° (c 1.0, MeOH) [4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

XlogP 3.0 [5]

Isolation of Ehretinine from Ehretia aspera
The following protocol is a generalized procedure for the isolation of Ehretinine from the

leaves of Ehretia aspera, based on common alkaloid extraction methodologies.

Experimental Protocol: Isolation and Purification
Extraction:

Air-dried and powdered leaves of Ehretia aspera are exhaustively extracted with ethanol

(95%) at room temperature.

The ethanolic extract is concentrated under reduced pressure to yield a crude residue.

Acid-Base Partitioning:

The crude residue is acidified with 5% hydrochloric acid and filtered.

The acidic solution is washed with chloroform to remove non-alkaloidal impurities.

The aqueous layer is then basified with ammonium hydroxide to a pH of 9-10.

The basified solution is extracted repeatedly with chloroform.

Purification:
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The combined chloroform extracts are washed with distilled water, dried over anhydrous

sodium sulfate, and concentrated in vacuo.

The resulting crude alkaloid mixture is subjected to column chromatography over silica

gel.

Elution is carried out with a gradient of chloroform and methanol.

Fractions are monitored by thin-layer chromatography (TLC), and those containing

Ehretinine are combined.

Crystallization:

The purified Ehretinine is crystallized from ethanol to afford colorless needles.
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Workflow for Ehretinine Isolation

1. Dried & Powdered Leaves of Ehretia aspera

2. Ethanolic Extraction

3. Concentration to Crude Extract

4. Acidification (5% HCl) & Filtration

5. Chloroform Wash (Removal of Impurities)

6. Basification (NH4OH)

7. Chloroform Extraction of Alkaloids

8. Concentration of Chloroform Extracts

9. Silica Gel Column Chromatography

10. TLC Monitoring & Fraction Pooling

11. Crystallization from Ethanol

Pure Ehretinine Crystals

Click to download full resolution via product page

Workflow for the isolation of Ehretinine.
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Spectroscopic Characterization
The structure of Ehretinine has been elucidated using various spectroscopic methods. While

specific raw spectra are not readily available in all databases, the expected characteristic

signals can be inferred.

Table 3: Expected Spectroscopic Data for Ehretinine

Technique Expected Features

¹H NMR

Signals corresponding to the pyrrolizidine ring

protons, the methyl group, the methoxy group,

and the aromatic protons of the p-

methoxybenzoyl moiety.

¹³C NMR

Resonances for all 16 carbon atoms, including

the carbonyl carbon of the ester, the aromatic

carbons, the methoxy carbon, and the carbons

of the pyrrolizidine skeleton.

IR (Infrared)

Characteristic absorption bands for the C=O

stretching of the ester, C-O stretching, aromatic

C=C stretching, and C-H stretching of aliphatic

and aromatic groups.

MS (Mass Spectrometry)

A molecular ion peak corresponding to the

molecular weight of Ehretinine (m/z 275.15),

along with fragmentation patterns characteristic

of the pyrrolizidine alkaloid structure.

Pharmacological Properties and Biological
Activities
The genus Ehretia has a history of use in traditional medicine for treating various ailments,

including cough, inflammation, and syphilis.[3] While specific pharmacological studies on pure

Ehretinine are limited, related pyrrolizidine alkaloids and extracts from Ehretia species have

demonstrated a range of biological activities.
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The general workflow for investigating the pharmacological properties of a natural product like

Ehretinine is outlined below.

Pharmacological Investigation Workflow

In Vitro Studies

In Vivo Studies

Initial Screening (e.g., Cytotoxicity Assays)

Enzyme Inhibition AssaysReceptor Binding AssaysCell-based Functional Assays

Mechanism of Action Studies

Animal Models of Disease

Pharmacokinetic Studies (ADME)Toxicology Studies

Lead Optimization

Click to download full resolution via product page

General workflow for pharmacological screening.

Further research is required to fully elucidate the specific biological activities and mechanism of

action of Ehretinine.

Conclusion
Ehretinine is a well-characterized pyrrolizidine alkaloid with a defined chemical structure.

While its physicochemical properties are partially documented, there is a need for more
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extensive experimental data. The traditional medicinal uses of the Ehretia genus suggest

potential pharmacological activities for Ehretinine, warranting further investigation through

systematic in vitro and in vivo studies to explore its therapeutic potential. This guide provides a

foundational resource for researchers and scientists interested in the further study and

development of Ehretinine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595136?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

